An In-depth Technical Guide to Chitotriose Trihydrochloride for Researchers and Drug Development Professionals
An In-depth Technical Guide to Chitotriose Trihydrochloride for Researchers and Drug Development Professionals
An authoritative overview of Chitotriose Trihydrochloride, detailing its chemical properties, mechanism of action, and applications in research and therapeutic development. This guide provides structured data, experimental protocols, and visual pathways to support its use in immunology, oncology, and beyond.
Chitotriose Trihydrochloride is a well-defined chitooligosaccharide, a trimer of β-1,4-linked D-glucosamine, that has garnered significant interest in the scientific community.[1] Its water solubility and bioactive properties make it a versatile tool in various research and development fields, including immunology, drug development, and environmental science.[1][2] This document serves as a comprehensive technical resource, consolidating key data and methodologies for professionals engaged in advanced research.
Core Chemical and Physical Properties
Chitotriose Trihydrochloride is the hydrochloride salt form of chitotriose, enhancing its stability and solubility in aqueous solutions. Its fundamental properties are summarized below for quick reference.
| Property | Value | Source |
| Synonyms | Chitosan (B1678972) Trimer, Chitosan Trimer Trihydrochloride | [3][4] |
| CAS Number | 117436-78-9, 41708-93-4 | [3][4] |
| Molecular Formula | C₁₈H₃₅N₃O₁₃·3HCl | [3][4] |
| Molecular Weight | 610.86 g/mol | [3][4][5] |
| Appearance | White to almost white powder or crystalline solid | [3][4] |
| Purity | Typically >85.0% (qNMR) | [4] |
| Storage | Store at 2-8°C under inert gas |
Mechanism of Action and Biological Activities
Chitotriose Trihydrochloride exerts its biological effects through several mechanisms, most notably through its interaction with the innate immune system and its antioxidant properties.
Immunomodulatory Effects
Chitotriose, as a chitin-derived oligosaccharide, is recognized by the innate immune system as a microbe-associated molecular pattern (MAMP). The host enzyme, chitotriosidase, can break down larger chitin (B13524) polymers into smaller, soluble oligomers like chitotriose. These fragments are then sensed by Toll-like Receptors (TLRs), initiating a signaling cascade.
Specifically, chitin oligomers are recognized by a heterodimer of TLR1 and TLR2 on the surface of immune cells such as macrophages and dendritic cells. This recognition is facilitated by the accessory proteins Lipopolysaccharide-Binding Protein (LBP) and CD14, which present the oligomers to the receptor complex. Upon binding, the TLRs recruit intracellular adaptor proteins, primarily MyD88, which in turn activates downstream signaling pathways involving IRAK kinases and TRAF6. This cascade culminates in the activation of transcription factors like NF-κB, leading to the production of pro-inflammatory cytokines and the initiation of an immune response.
This immunomodulatory activity makes Chitotriose Trihydrochloride a potent vaccine adjuvant, capable of enhancing both humoral and cellular immune responses.[6] Studies have shown that vaccines conjugated with chitotriose can provoke significantly higher titers of IgG antibodies.[6]
Antioxidant Activity
Chitotriose exhibits significant antioxidant properties by scavenging free radicals. It has been shown to effectively inhibit the hydroxylation of benzoate (B1203000) by H₂O₂ in the presence of Cu²⁺ and to scavenge hydroxyl radicals produced by other chemical systems.[1] This activity is crucial for mitigating oxidative stress, which is implicated in a wide range of pathologies, including inflammatory bowel disease and cancer.[7]
| Assay | IC₅₀ Value (Chitotriose) | Reference Compound | IC₅₀ Value (Reference) |
| Inhibition of Benzoate Hydroxylation | 80 µM | Aminoguanidine | 85 µM |
| Pyridoxamine | 10 µM | ||
| Trolox | 95 µM | ||
| Hydroxyl Radical Scavenging (ZnO photolysis) | 55 µM | Aminoguanidine | >100 µM |
| Pyridoxamine | >100 µM | ||
| Trolox | >100 µM |
Data sourced from Chen, A.S., et al. (2003). Antioxidant activities of chitobiose and chitotriose.[1]
Applications in Research and Drug Development
The unique properties of Chitotriose Trihydrochloride lend it to a variety of applications, from basic research to preclinical drug development.
Substrate for Chitinase (B1577495) Activity Assays
Chitotriose Trihydrochloride serves as an excellent substrate for studying the activity of chitinases, enzymes that hydrolyze chitin.[2] Its defined structure allows for precise kinetic studies. When conjugated to a chromogenic or fluorogenic molecule (e.g., p-nitrophenol or 4-methylumbelliferone), its hydrolysis by chitinase can be easily quantified.
Antifungal Drug Development
Given that chitin is a primary component of fungal cell walls, inhibitors of chitin synthesis and molecules that interact with chitin are promising antifungal agents. While much of the research has focused on the broader polymer chitosan, low molecular weight chito-oligosaccharides like chitotriose are being explored for their ability to disrupt fungal cell wall integrity.[2][8] They may also act synergistically with existing antifungal drugs.
Vaccine Adjuvant Development
As demonstrated by its ability to activate TLR signaling, chitotriose is a promising candidate for a vaccine adjuvant.[9] It can be conjugated to antigens to enhance their immunogenicity, promoting robust Th1 and Th2 immune responses.[10][11] A conjugate vaccine with chitotriose as a built-in adjuvant has been shown to provoke high titers of IgG antibodies, enhancing both humoral and cellular immunity.[6]
Prebiotic and Gut Health Research
Chitooligosaccharides are being investigated for their potential as prebiotics, selectively stimulating the growth of beneficial gut bacteria.[12] Their ability to modulate the gut microbiota can have profound effects on host metabolism and immune homeostasis.[12]
Oncology Research
Recent studies have highlighted a synergistic effect between chitotriose and conventional chemotherapy agents like doxorubicin (B1662922) in treating triple-negative breast cancer cells.[13] Pre-incubation with chitotriose was found to promote the entry of doxorubicin into the cell nucleus and upregulate the Egr1 gene, enhancing the drug's antitumor activity.[13]
Experimental Protocols
Detailed methodologies are critical for reproducible research. Below are representative protocols for key experiments involving Chitotriose Trihydrochloride, based on established methods.
Protocol 1: Chitinase Activity Assay (Colorimetric)
This protocol describes the use of a p-nitrophenol-conjugated chitotriose substrate to measure endochitinase activity.
Materials:
-
4-Nitrophenyl β-D-N,N′,N′′-triacetylchitotriose (Substrate)
-
Assay Buffer (e.g., 50 mM Potassium Phosphate (B84403), pH 6.0)
-
Chitinase-containing sample (e.g., purified enzyme, cell lysate)
-
Stop Solution (e.g., 0.4 M Sodium Carbonate)
-
96-well microplate
-
Microplate reader capable of measuring absorbance at 405 nm
Procedure:
-
Substrate Preparation: Dissolve the 4-Nitrophenyl-chitotriose substrate in Assay Buffer to a final concentration of 1 mg/mL. This may require gentle agitation for up to 1 hour.[14]
-
Reaction Setup: In a 96-well plate, add 100 µL of the Substrate Solution to each well.[14]
-
Enzyme Addition: Add 10-50 µL of the chitinase sample to the wells. For a blank control, add an equal volume of Assay Buffer instead of the enzyme sample.
-
Incubation: Incubate the plate at 37°C for 30-60 minutes. The optimal time may vary depending on enzyme activity.[14]
-
Stopping the Reaction: Stop the reaction by adding 200 µL of Stop Solution to each well. A yellow color will develop due to the release of p-nitrophenol.[14]
-
Measurement: Measure the absorbance of each well at 405 nm using a microplate reader.
-
Quantification: Calculate the amount of p-nitrophenol released using a standard curve prepared with known concentrations of p-nitrophenol. One unit of activity is typically defined as the amount of enzyme that releases 1 µmol of p-nitrophenol per minute.
Protocol 2: In Vitro Antioxidant Activity (Hydroxyl Radical Scavenging)
This protocol is based on the inhibition of hydroxyl radical-mediated degradation of a dye.
Materials:
-
Chitotriose Trihydrochloride
-
Potassium Phosphate Buffer (150 mM, pH 7.4)
-
EDTA-Fe²⁺ solution
-
Safranine O solution
-
Hydrogen Peroxide (H₂O₂) (3%)
-
Spectrophotometer
Procedure:
-
Sample Preparation: Prepare a stock solution of Chitotriose Trihydrochloride in distilled water. Create a series of dilutions at various concentrations to be tested.
-
Reaction Mixture: In a test tube, combine 1 mL of the chitotriose sample solution, 0.5 mL of EDTA-Fe²⁺, 1 mL of Safranine O, and 1 mL of H₂O₂ in potassium phosphate buffer.[15]
-
Incubation: Incubate the mixture at 37°C for 30 minutes.[15]
-
Measurement: Measure the absorbance of the mixture at 520 nm. A control reaction is performed using 1 mL of distilled water in place of the sample.[15]
-
Calculation: The hydroxyl radical scavenging activity is calculated using the following formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the control reaction and A_sample is the absorbance in the presence of the chitotriose sample.
Protocol 3: Antifungal Susceptibility Testing (Broth Microdilution)
This protocol determines the Minimum Inhibitory Concentration (MIC) of Chitotriose Trihydrochloride against a fungal strain like Candida albicans.
Materials:
-
Chitotriose Trihydrochloride
-
Candida albicans strain (e.g., ATCC 90028)
-
RPMI 1640 medium, buffered with MOPS
-
Sterile 96-well microplates
-
Spectrophotometer or microplate reader (600 nm)
Procedure:
-
Inoculum Preparation: Culture C. albicans overnight. Adjust the cell suspension to a concentration of 1-5 x 10⁶ CFU/mL, then dilute it further to achieve a final inoculum concentration of 0.5-2.5 x 10³ CFU/mL in the wells.
-
Drug Dilution: Prepare a 2-fold serial dilution of Chitotriose Trihydrochloride in RPMI 1640 medium directly in the 96-well plate. The concentration range should be broad enough to determine the MIC (e.g., from 5000 µg/mL down to 10 µg/mL). Note that the antifungal activity of chitosan derivatives is often pH-dependent, with greater activity at a slightly acidic pH (e.g., 4.0-4.5).[8]
-
Inoculation: Add the prepared fungal inoculum to each well. Include a positive control (fungus without chitotriose) and a negative control (medium only).
-
Incubation: Incubate the plate at 35°C for 24-48 hours.
-
MIC Determination: The MIC is defined as the lowest concentration of Chitotriose Trihydrochloride that causes a significant inhibition of fungal growth (e.g., ≥80%) compared to the positive control. This can be assessed visually or by measuring the optical density at 600 nm.[3]
Conclusion
Chitotriose Trihydrochloride is a multifaceted oligosaccharide with significant potential for researchers, scientists, and drug development professionals. Its well-defined chemical nature, coupled with its potent immunomodulatory and antioxidant activities, makes it a valuable tool for developing novel therapeutics and vaccines. The experimental frameworks provided herein offer a starting point for harnessing the capabilities of this promising compound in a variety of advanced applications. Further research will continue to elucidate its full therapeutic potential.
References
- 1. Antioxidant activities of chitobiose and chitotriose - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. chemimpex.com [chemimpex.com]
- 3. In Vitro Susceptibilities of Candida albicans Isolates to Antifungal Agents in Tokat, Turkey - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Chitotriose Trihydrochloride | CymitQuimica [cymitquimica.com]
- 5. Chitotriose Trihydrochloride | C18H38Cl3N3O13 | CID 131866476 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. A synthetic Tn-BSA conjugate vaccine bearing chitotriose as built-in adjuvant - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Pharmacological mechanisms of chitotriose as a redox regulator in the treatment of rat inflammatory bowel disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Antifungal activity of low molecular weight chitosan against clinical isolates of Candida spp - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Chitosan: A promising safe and immune-enhancing adjuvant for intranasal vaccines - PMC [pmc.ncbi.nlm.nih.gov]
- 10. The Vaccine Adjuvant Chitosan Promotes Cellular Immunity via DNA Sensor cGAS-STING-Dependent Induction of Type I Interferons - PMC [pmc.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. researchgate.net [researchgate.net]
- 13. Chitotriose Enhanced Antitumor Activity of Doxorubicin through Egr1 Upregulation in MDA-MB-231 Cells [mdpi.com]
- 14. sigmaaldrich.com [sigmaaldrich.com]
- 15. mdpi.com [mdpi.com]
